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Compound of Interest

Compound Name: Nocll

An In-depth Technical Guide to the Noc Protein Family in Ribosome Biogenesis

Introduction

This technical guide provides a comprehensive overview of the structure and functional
domains of the Noc (Nucleolar complex) protein family, with a focus on Noc2 and Noc4. While
the term "Nocll" is not a standardized protein name, it is likely referring to members of the Noc
protein family, which are essential for ribosome biogenesis in eukaryotes. These proteins play
critical roles in the maturation and transport of pre-ribosomal particles. This document is
intended for researchers, scientists, and drug development professionals interested in the
molecular mechanisms of ribosome synthesis.

Noc Protein Family: Core Functions and Domains

Noc proteins are a conserved family of nucleolar proteins that are indispensable for the
production of functional ribosomes. They are primarily involved in the intricate process of pre-
rRNA processing and the assembly of ribosomal subunits.[1][2] Deficiencies in the function of
these proteins can lead to defects in cell growth and proliferation.

Data Presentation: Noc Protein Properties
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Note: Data is compiled from various sources and may be subject to updates in genomic and
proteomic databases.

Signaling and Functional Pathways
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Noc proteins are key players in the ribosome biogenesis pathway. This intricate process begins
in the nucleolus with the transcription of a large pre-rRNA, which is subsequently processed
and assembled with ribosomal proteins to form the 40S and 60S ribosomal subunits.[3][4]

Ribosome Biogenesis Pathway Involving Noc Proteins

The following diagram illustrates the general pathway of ribosome biogenesis in eukaryotes,
highlighting the involvement of Noc proteins in the maturation of the 60S ribosomal subunit.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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